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Compound of Interest

Compound Name: Helicide

Cat. No.: B10789413 Get Quote

For researchers and scientists at the forefront of drug development, ensuring laboratory safety

is paramount. This guide provides essential, immediate safety and logistical information for

handling Helicide, a naturally occurring compound with potential pharmacological effects. By

offering clear, procedural guidance, this document aims to be a preferred source for laboratory

safety and chemical handling information, fostering a foundation of trust that extends beyond

the product itself.

Immediate Safety and Hazard Profile
Helicide, also known as 4-Formylphenyl β-D-allopyranoside, is a white to off-white solid.[1]

While comprehensive toxicological data is not yet available, it is crucial to handle this

compound with care, adhering to standard laboratory safety protocols for chemical powders.

Quantitative Data Summary
For quick reference, the following table summarizes the key physical and chemical properties

of Helicide.
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Property Value Reference

CAS Number 80154-34-3 [2]

Molecular Formula C₁₃H₁₆O₇ [1][2]

Molecular Weight 284.26 g/mol [1][2]

Appearance
White to Off-white

Solid/Powder
[1]

Melting Point 190 °C / 374 °F [1]

Solubility No data available [1]

Stability Stable under normal conditions [1]

Personal Protective Equipment (PPE)
When handling Helicide, the following personal protective equipment is mandatory to minimize

exposure and ensure personal safety.

Protection Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber)
Prevents direct skin contact.

Eye/Face Protection
Safety glasses with side-

shields or goggles

Protects against splashes and

airborne particles.

Respiratory Protection

NIOSH-approved particulate

respirator (e.g., N95) or use in

a fume hood

Prevents inhalation of fine

powder.

Protective Clothing Laboratory coat
Provides a barrier against

accidental spills on clothing.
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Adherence to a strict operational protocol minimizes the risk of exposure and ensures the

integrity of experiments.

Preparation: Before handling, ensure the designated workspace is clean and uncluttered.

Prepare all necessary equipment and reagents.

Weighing and Aliquoting: Conduct all weighing and handling of powdered Helicide within a

chemical fume hood to minimize inhalation risk.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Storage of Solutions: Store solutions in tightly sealed containers in a cool, dry, and well-

ventilated place.[1]

Spill Response: In case of a spill, avoid generating dust. Moisten the spilled material with a

damp cloth or paper towel and place it in a sealed container for disposal. Clean the area with

soap and water.

Disposal Plan: Step-by-Step Guidance
Proper disposal of Helicide and its containers is critical for environmental protection and

laboratory safety.

Waste Segregation:

Solid Waste: Collect pure Helicide powder, contaminated lab materials (e.g., weighing

paper, gloves, paper towels), and empty containers in a designated, leak-proof, and

clearly labeled hazardous waste container. A high-density polyethylene (HDPE) container

is generally suitable. Do not mix Helicide waste with other incompatible waste streams.

Liquid Waste: Solutions containing Helicide should be collected in a separate, sealed, and

clearly labeled liquid hazardous waste container. The container should be stored in

secondary containment to prevent spills. Never pour liquid waste containing Helicide
down the sink.

Labeling of Hazardous Waste: Properly label the hazardous waste container with the

following information:
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The words "Hazardous Waste"

The full chemical name: "Helicide" or "4-Formylphenyl β-D-allopyranoside"

The concentration and quantity of the waste

The date of accumulation

The specific hazards (e.g., "Chemical Waste")

Storage of Waste:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) within the laboratory.

The storage area should be secure, well-ventilated, and away from general laboratory

traffic.

Ensure that the waste container is kept closed except when adding waste.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the

Helicide waste.

Follow all institutional and local regulations for hazardous waste disposal.

Experimental Protocols
While specific, validated experimental protocols for Helicide are not readily available in the

searched literature, researchers can adapt general cell-based assay protocols. The following is

a generalized workflow that can be tailored to specific experimental needs.

General Cell-Based Assay Workflow
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General Experimental Workflow for Helicide

Prepare Helicide Stock Solution

Treat Cells with Helicide

Cell Seeding and Culture

Incubate for a Defined Period

Perform Cell-Based Assay
(e.g., viability, signaling)

Data Acquisition and Analysis

Click to download full resolution via product page

Caption: A general workflow for in vitro experiments involving Helicide.

Signaling Pathway
Recent studies suggest that Helicide may exert its biological effects, such as reducing

inflammation and oxidative stress, through the regulation of the Akt signaling pathway via

Prepronociceptin (PNOC).[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10789413?utm_src=pdf-body-img
https://www.benchchem.com/product/b10789413?utm_src=pdf-body
https://www.benchchem.com/product/b10789413?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/32329965/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10789413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Signaling Pathway of Helicide
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Caption: Helicide's proposed mechanism of action via the PNOC/Akt pathway.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Helicide waste.
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Helicide Waste Disposal Workflow
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Caption: Step-by-step process for the safe disposal of Helicide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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